Piperidine, 1-(5-(1,3-benzodioxol-5-yl)-1-oxo-2,4-pentadienyl)-
Piperidine, 1-(5-(1,3-benzodioxol-5-yl)-1-oxo-2,4-pentadienyl)-
Piperine, also known as fema 2909, belongs to the class of organic compounds known as alkaloids and derivatives. These are naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This group also includes some related compounds with neutral and even weakly acidic properties. Also some synthetic compounds of similar structure are attributed to alkaloids. In addition to carbon, hydrogen and nitrogen, alkaloids may also contain oxygen, sulfur and more rarely other elements such as chlorine, bromine, and phosphorus. Piperine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Piperine has been detected in multiple biofluids, such as feces and blood. Within the cell, piperine is primarily located in the membrane (predicted from logP). Piperine can be biosynthesized from (e, e)-piperic acid. Outside of the human body, piperine can be found in herbs and spices and pepper (spice). This makes piperine a potential biomarker for the consumption of these food products.
Piperine is a N-acylpiperidine that is piperidine substituted by a (1E,3E)-1-(1,3-benzodioxol-5-yl)-5-oxopenta-1,3-dien-5-yl group at the nitrogen atom. It is an alkaloid isolated from the plant Piper nigrum. It has a role as a NF-kappaB inhibitor, a plant metabolite, a food component and a human blood serum metabolite. It is a member of benzodioxoles, a N-acylpiperidine, a piperidine alkaloid and a tertiary carboxamide. It derives from an (E,E)-piperic acid.
Bioperine has been used in trials studying the treatment of Multiple Myeloma and Deglutition Disorders.
Piperine is a N-acylpiperidine that is piperidine substituted by a (1E,3E)-1-(1,3-benzodioxol-5-yl)-5-oxopenta-1,3-dien-5-yl group at the nitrogen atom. It is an alkaloid isolated from the plant Piper nigrum. It has a role as a NF-kappaB inhibitor, a plant metabolite, a food component and a human blood serum metabolite. It is a member of benzodioxoles, a N-acylpiperidine, a piperidine alkaloid and a tertiary carboxamide. It derives from an (E,E)-piperic acid.
Bioperine has been used in trials studying the treatment of Multiple Myeloma and Deglutition Disorders.
Brand Name:
Vulcanchem
CAS No.:
94-62-2
VCID:
VC0192125
InChI:
InChI=1S/C17H19NO3/c19-17(18-10-4-1-5-11-18)7-3-2-6-14-8-9-15-16(12-14)21-13-20-15/h2-3,6-9,12H,1,4-5,10-11,13H2
SMILES:
C1CCN(CC1)C(=O)C=CC=CC2=CC3=C(C=C2)OCO3
Molecular Formula:
C17H19NO3
Molecular Weight:
285.34 g/mol
Piperidine, 1-(5-(1,3-benzodioxol-5-yl)-1-oxo-2,4-pentadienyl)-
CAS No.: 94-62-2
Natural Products
VCID: VC0192125
Molecular Formula: C17H19NO3
Molecular Weight: 285.34 g/mol
CAS No. | 94-62-2 |
---|---|
Product Name | Piperidine, 1-(5-(1,3-benzodioxol-5-yl)-1-oxo-2,4-pentadienyl)- |
Molecular Formula | C17H19NO3 |
Molecular Weight | 285.34 g/mol |
IUPAC Name | 5-(1,3-benzodioxol-5-yl)-1-piperidin-1-ylpenta-2,4-dien-1-one |
Standard InChI | InChI=1S/C17H19NO3/c19-17(18-10-4-1-5-11-18)7-3-2-6-14-8-9-15-16(12-14)21-13-20-15/h2-3,6-9,12H,1,4-5,10-11,13H2 |
Standard InChIKey | MXXWOMGUGJBKIW-UHFFFAOYSA-N |
Isomeric SMILES | C1CCN(CC1)C(=O)/C=C/C=C/C2=CC3=C(C=C2)OCO3 |
SMILES | C1CCN(CC1)C(=O)C=CC=CC2=CC3=C(C=C2)OCO3 |
Canonical SMILES | C1CCN(CC1)C(=O)C=CC=CC2=CC3=C(C=C2)OCO3 |
Melting Point | 131.5 °C Mp 129 ° 129°C |
Physical Description | Solid Virtually colourless white crystals; Aroma reminiscent of peppe |
Description | Piperine, also known as fema 2909, belongs to the class of organic compounds known as alkaloids and derivatives. These are naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This group also includes some related compounds with neutral and even weakly acidic properties. Also some synthetic compounds of similar structure are attributed to alkaloids. In addition to carbon, hydrogen and nitrogen, alkaloids may also contain oxygen, sulfur and more rarely other elements such as chlorine, bromine, and phosphorus. Piperine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Piperine has been detected in multiple biofluids, such as feces and blood. Within the cell, piperine is primarily located in the membrane (predicted from logP). Piperine can be biosynthesized from (e, e)-piperic acid. Outside of the human body, piperine can be found in herbs and spices and pepper (spice). This makes piperine a potential biomarker for the consumption of these food products. Piperine is a N-acylpiperidine that is piperidine substituted by a (1E,3E)-1-(1,3-benzodioxol-5-yl)-5-oxopenta-1,3-dien-5-yl group at the nitrogen atom. It is an alkaloid isolated from the plant Piper nigrum. It has a role as a NF-kappaB inhibitor, a plant metabolite, a food component and a human blood serum metabolite. It is a member of benzodioxoles, a N-acylpiperidine, a piperidine alkaloid and a tertiary carboxamide. It derives from an (E,E)-piperic acid. Bioperine has been used in trials studying the treatment of Multiple Myeloma and Deglutition Disorders. |
Solubility | 0.04 mg/mL at 18 °C Very slightly soluble in water; Soluble in ether, oils Soluble (in ethanol) |
Synonyms | ((1-5-(1,3)-benzodioxol-5-yl)-1-oxo-2,4-pentadienyl)piperidine (1-(5-(1,3)-benzodioxol-5-yl)-1-oxo-2,4-pentadienyl)piperidine 1-piperoylpiperidine piperine piperine, (E,E)-isomer piperine, (E,Z)-isomer piperine, (Z,E)-isomer piperine, (Z,Z)-isome |
Reference | Trivedi, A., et al., J. Adv. Pharm. Technol. Res., 1, 190 (2010) Kakarala, M., et al., J. Agric. Food Chem., 58, 6594 (2010) |
PubChem Compound | 4840 |
Last Modified | Nov 12 2021 |
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